Cas no 1690692-46-6 (2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• CAS No: 1690692-46-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6075313
• PubChem ID: 103873098
• Update Time: 2025-06-20

2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(5-methyloxolan-2-yl)propanoic acid
• EN300-1298496
• 1690692-46-6

• Inchi： 1S/C16H21NO5/c1-11-7-8-13(22-11)9-14(15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： BBGUEKOSNZAKOF-UHFFFAOYSA-N
• SMILES： O1C(C)CCC1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid (CAS No. 1690692-46-6) and Its Emerging Applications in Chemical Biology

2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid, identified by the CAS number 1690692-46-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both amide and ester functionalities, which make it a versatile intermediate in the synthesis of biologically active agents. The structural motif, particularly the combination of a benzyloxy carbonyl group and a 5-methyloxolan-2-yl side chain, imparts distinctive reactivity and stability, making it a valuable building block in pharmaceutical research and drug development.

The benzyloxy carbonylamino moiety is well-known for its role in protecting amino groups during synthetic processes, a common practice in peptide chemistry. This protective group is orthogonal to other functionalities commonly used in organic synthesis, allowing for selective deprotection under mild conditions. The presence of this group in 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid enhances its utility as a precursor for the synthesis of more complex molecules, particularly in the development of protease inhibitors and other enzyme-targeting agents.

The 5-methyloxolan-2-yl substituent introduces an oxygen-rich environment into the molecule, which can influence both its solubility and interactions with biological targets. This structural feature is particularly interesting because oxolane rings are known to exhibit favorable binding properties with certain enzymes and receptors. Recent studies have highlighted the potential of oxolane derivatives as scaffolds for drug discovery, demonstrating their ability to modulate enzyme activity through precise steric and electronic interactions. The incorporation of a methyl group at the 5-position further fine-tunes the electronic properties of the ring, potentially enhancing binding affinity or selectivity.

In recent years, there has been growing interest in using such structurally complex molecules as tools to investigate biological pathways. For instance, researchers have employed derivatives of 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid to probe the mechanisms of proteolytic enzymes, which are critical targets in diseases such as cancer and inflammation. The protective nature of the benzyloxy carbonyl group allows for controlled synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability or bioavailability. These peptidomimetics have shown promise in early-stage clinical trials as inhibitors of key therapeutic targets.

The 5-methyloxolan-2-yl moiety also contributes to the compound's potential as a prodrug or prodrug precursor. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body, often improving solubility or reducing toxicity. The oxolane ring can serve as a masked functionality that is cleaved under physiological conditions, releasing an active species that interacts with biological targets. This concept has been explored in various therapeutic areas, including antiviral and anticancer therapies, where prodrugs have demonstrated enhanced efficacy compared to their active counterparts.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-3-(5-methyloxlan-2-yl)propanoic acid represents an excellent example of how structural complexity can be leveraged to develop novel molecular tools. The combination of protective and reactive functional groups allows chemists to design molecules with tailored properties for specific applications. For instance, the presence of both an amide bond and an ester linkage provides multiple points for chemical modification, enabling the creation of libraries of derivatives for high-throughput screening.

Recent advances in computational chemistry have further enhanced the utility of this compound by allowing researchers to predict its behavior in biological systems with greater accuracy. Molecular modeling studies have shown that derivatives of 2-{(benzyloxy)carbonylamino}-3-(5-methyloxlan-2-yl)propanoic acid can interact with target proteins through multiple binding modes, including hydrogen bonding networks and hydrophobic interactions. These insights have guided the design of more potent and selective inhibitors by optimizing key structural features based on predicted binding affinities.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. For example, modified versions of this molecule have been investigated as intermediates for synthesizing novel pesticides or as components in advanced polymers that exhibit unique mechanical or chemical properties. The versatility of its functional groups makes it a valuable starting point for interdisciplinary research projects aimed at developing innovative solutions across multiple domains.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(5-methyloxlan-2-yl)propanoic acid (CAS No. 1690692-46-6) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features—particularly the benzyloxy carbonyl protecting group and the 5-methyloxolan-2-yl side chain—make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation across therapeutic areas and beyond.